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Compound of Interest

Compound Name: KYA1797K

Cat. No.: B15541600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

KYA1797K stock solutions using dimethyl sulfoxide (DMSO). KYA1797K is a potent inhibitor of

the Wnt/β-catenin signaling pathway, making it a valuable tool in cancer research and drug

development.[1][2][3][4]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of KYA1797K is crucial for

accurate stock solution preparation and experimental reproducibility.
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Property Value Reference

Chemical Name

(5Z)-5-[[5-(4-nitrophenyl)-2-

furanyl]methylene]-4-oxo-2-

thioxo-3-thiazolidinepropanoic

acid, monopotassium salt

[1]

CAS Number 1956356-56-1 [1][2][5]

Molecular Formula C₁₇H₁₁KN₂O₆S₂ [1][5]

Molecular Weight 442.5 g/mol [1][2][5]

Appearance A crystalline solid [1]

Purity
≥95% to ≥98% (varies by

supplier)
[1][2][5]

Solubility in DMSO
KYA1797K exhibits good solubility in DMSO, although the reported values vary slightly

between suppliers. It is recommended to use fresh, anhydrous DMSO to minimize the impact of

moisture on solubility.[6]

Supplier Reported Solubility in DMSO

Cayman Chemical 0.5 mg/mL

R&D Systems Soluble to 5 mM

MedChemExpress 6 mg/mL (13.56 mM); requires sonication

Selleck Chemicals 29 mg/mL (65.53 mM)

Note: Gentle warming and sonication may be required to achieve complete dissolution,

especially at higher concentrations.[3][5]

Protocol for Preparing a 10 mM KYA1797K Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments.

Materials:

KYA1797K powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass of KYA1797K:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 442.5 g/mol x 1000 mg/g = 4.425 mg

Weigh the KYA1797K:

Carefully weigh out 4.425 mg of KYA1797K powder and place it into a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the KYA1797K powder.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.
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If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be applied until the solution is clear.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.[1][3][5]

Storage and Stability:

Solid Powder: Store at -20°C for up to 3 years.[6]

DMSO Stock Solution:

Store at -20°C for up to 1 month.[3][6]

Store at -80°C for up to 6 months.[3]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the KYA1797K stock

solution and its mechanism of action within the Wnt/β-catenin signaling pathway.
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Stock Solution Preparation
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Figure 1. Experimental workflow for KYA1797K stock solution preparation and use.
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KYA1797K functions by binding to the RGS domain of Axin, which promotes the formation of

the β-catenin destruction complex.[1] This leads to the phosphorylation and subsequent

degradation of both β-catenin and Ras.[1][3]
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KYA1797K Mechanism of Action
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Figure 2. KYA1797K inhibits the Wnt/β-catenin signaling pathway.
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In Vitro Applications
KYA1797K has been shown to be effective in various in vitro assays, typically at

concentrations ranging from 1 µM to 25 µM.[7] It effectively inhibits the growth of colorectal

cancer cells and overcomes resistance to EGFR tyrosine kinase inhibitors in KRAS-mutated

non-small cell lung cancer.[2][7]

Example Experimental Protocol: Cell Proliferation Assay

Cell Seeding: Seed cancer cells (e.g., SW480, HCT15) in a 96-well plate at a density of 3 x

10³ cells/well.[6]

Cell Treatment: After 24 hours, treat the cells with various concentrations of KYA1797K (e.g.,

0.2, 1, 5, 25 µM) or a DMSO control for 72 hours.[4][6]

MTT Assay:

Add MTT reagent to each well and incubate for 2-4 hours.[6]

Remove the medium and add DMSO to dissolve the formazan crystals.[6]

Measure the absorbance at 590 nm to determine cell viability.[6]

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling KYA1797K and DMSO.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

By following these guidelines and protocols, researchers can confidently prepare and utilize

KYA1797K stock solutions for their studies into Wnt/β-catenin signaling and its role in disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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